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Compound of Interest

Compound Name: 2-Pentanol, 5-iodo-

Cat. No.: B3058609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-Pentanol, 5-iodo-. Following these procedures is critical for ensuring

laboratory safety and minimizing environmental impact.

I. Personal Protective Equipment (PPE)
When handling 2-Pentanol, 5-iodo-, a comprehensive PPE strategy is mandatory to protect

against potential hazards, including skin and eye contact, inhalation, and ingestion.

A. Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

A face shield should be used in situations with a higher risk of splashes or sprays.

B. Skin Protection:

Wear chemically impermeable gloves. Always inspect gloves for integrity before use.[1]

Use proper glove removal technique to avoid skin contact with the outer surface of the glove.
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Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[2]

Wear suitable protective clothing to prevent skin contact.[1]

C. Respiratory Protection:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid breathing mist,

gas, or vapors.[1]

If ventilation is inadequate, use a respirator with components tested and approved under

appropriate government standards such as NIOSH (US) or CEN (EU).

II. Operational Plan: Step-by-Step Handling
Adherence to a strict operational workflow is crucial for the safe handling of 2-Pentanol, 5-
iodo-.

A. Preparation and Handling:

Ventilation: Ensure adequate ventilation by working in a chemical fume hood.[1]

Ignition Sources: Remove all sources of ignition, as the compound may be flammable. Use

non-sparking tools and explosion-proof equipment.[1][2]

Personal Protective Equipment: Don the appropriate PPE as detailed above.

Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[1]

B. In Case of a Spill:

Evacuation: Evacuate personnel to a safe area, keeping people away from and upwind of

the spill.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[1]
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Cleanup: Collect and arrange for disposal. For liquid spills, absorb with an inert material

(e.g., sand, diatomite) and place in a suitable, closed container for disposal.[3] Use spark-

proof tools and explosion-proof equipment during cleanup.[1]

C. First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately. Never give anything by mouth to an unconscious person.[1]

III. Disposal Plan
Proper disposal of 2-Pentanol, 5-iodo- and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

A. Chemical Waste:

Collect waste in suitable, closed, and properly labeled containers for disposal.[1]

Dispose of the chemical waste in accordance with appropriate local, state, and federal laws

and regulations. This product may be classified as hazardous waste.

B. Contaminated Materials:

Adhered or collected material from spills, as well as contaminated PPE, should be promptly

disposed of as hazardous waste.[1]

IV. Quantitative Data Summary
The following table summarizes key quantitative data for 2-Pentanol, the parent compound of

2-Pentanol, 5-iodo-. This data is provided as a reference, and the properties of the iodinated
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derivative may vary.

Property Value

Boiling Point 118 - 119 °C / 244.4 - 246.2 °F[4]

Melting Point -50 °C / -58 °F[4]

Flash Point 34 °C / 93.2 °F[4]

Density 0.812 g/cm³ at 20 °C (68 °F)[3]

Flammability Limits Lower: 1.2%, Upper: 9%[5]

V. Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Pentanol, 5-iodo-.

Safe Handling and Disposal Workflow for 2-Pentanol, 5-iodo-

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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